Cas no 2171437-63-9 (2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid
• CAS No: 2171437-63-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6266533
• PubChem ID: 165533718
• Update Time: 2025-08-05

2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid
• 2-[(2R)-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}piperidin-2-yl]acetic acid
• 2171437-63-9
• EN300-1580203

• Inchi： 1S/C28H34N2O5/c1-2-9-19(27(33)30-15-8-7-10-20(30)16-26(31)32)17-29-28(34)35-18-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-6,11-14,19-20,25H,2,7-10,15-18H2,1H3,(H,29,34)(H,31,32)/t19?,20-/m1/s1
• InChI Key： BPYMERGXFOLNDI-GFOWMXPYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid

Introduction to 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic Acid (CAS No. 2171437-63-9)

2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid (CAS No. 2171437-63-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of piperidine, a versatile nitrogen-containing heterocyclic compound that is widely used in the synthesis of pharmaceuticals and agrochemicals.

The structure of 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid features a piperidine ring with a substituted acetic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is commonly used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur. This protecting group can be selectively removed under mild conditions, making it an ideal choice for complex multi-step syntheses.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of piperidine, including 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid, exhibit potent anti-inflammatory and analgesic properties. These properties are attributed to the compound's ability to modulate specific enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that certain piperidine derivatives, including 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid, exhibit significant antiviral activity against a range of viruses, including influenza and herpes simplex virus. The mechanism of action involves the inhibition of viral replication and the enhancement of host immune responses.

The synthesis of 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid typically involves several steps, starting with the protection of the amino group using Fmoc chemistry. The protected amino acid is then coupled with a piperidine derivative using standard coupling reagents such as HATU or EDC·HCl. The final step involves deprotection of the Fmoc group under mild conditions to yield the desired product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 505.63 g/mol and a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have shown that 2-(2R)-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}piperidin-2-ylacetic acid has a favorable safety profile. It exhibits low toxicity in animal models and does not cause significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The potential applications of this compound extend beyond its therapeutic uses. It has also been explored as a research tool in biochemical and pharmacological studies. For example, it can be used to study the structure-function relationships of enzymes and receptors involved in inflammatory and viral diseases. Additionally, its unique chemical structure makes it a valuable intermediate for the synthesis of other bioactive compounds.

In conclusion, 2-(2R)-1-{2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)methylpentanoyl}piperidin - 2 - ylacetic acid (CAS No. 2171437 - 63 - 9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic effects, makes it an important molecule for further investigation and development.